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Compound of Interest

Compound Name:

p-

Azidomethylphenyltrimethoxysilan

e

Cat. No.: B3156669 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of p-
Azidomethylphenyltrimethoxysilane, a versatile bifunctional molecule pivotal for advanced

surface modification and bioconjugation applications. This document consolidates its chemical

and physical properties, synthesis, and safety information and presents detailed, representative

protocols for its application in surface functionalization and subsequent biomolecule

immobilization via click chemistry.

Chemical and Physical Properties
p-Azidomethylphenyltrimethoxysilane is a key reagent for introducing azide functionalities

onto silica-based and other hydroxylated surfaces. The trimethoxysilane group allows for

covalent attachment to surfaces through the formation of stable siloxane bonds, while the

azidomethyl group serves as a versatile handle for "click" chemistry reactions, most notably the

copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC).

Table 1: Chemical and Physical Properties of p-Azidomethylphenyltrimethoxysilane
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Property Value Reference(s)

CAS Number 83315-74-6 [1]

Molecular Formula C10H15N3O3Si [2][3]

Molecular Weight 253.33 g/mol [2][3][4]

Appearance Straw to amber liquid [4]

Purity Typically ≥90% [1][4]

Refractive Index ~1.497 [5]

Specific Gravity ~1.14 [5]

Synonyms

1-(Azidomethyl)-4-

(trimethoxysilyl)benzene, [4-

(azidomethyl)phenyl]-

trimethoxysilane

[2][3][4]

Synthesis
A common synthetic route to p-Azidomethylphenyltrimethoxysilane involves the nucleophilic

substitution of the corresponding chloromethyl derivative with sodium azide.[6]

Experimental Protocol: Synthesis of p-Azidomethylphenyltrimethoxysilane[6]

Reactants:

p-Chloromethylphenyltrimethoxysilane (1.0 mole)

Sodium azide (1.1 moles)

Catalyst (e.g., a phase-transfer catalyst, 5 mole percent)

Procedure:

Combine p-chloromethylphenyltrimethoxysilane, sodium azide, and the catalyst in a

suitable reaction vessel.
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Heat the mixture to 150°C with stirring for approximately 3 hours.

After the reaction is complete, cool the mixture and separate the salt byproduct (sodium

chloride) by filtration.

Purify the resulting liquid via distillation under reduced pressure to yield p-
Azidomethylphenyltrimethoxysilane.

Expected Yield: 89% by weight.[6]

p-Chloromethylphenyltrimethoxysilane

150°C, 3h
Stirring

Sodium Azide

p-Azidomethylphenyltrimethoxysilane

Salt Byproduct

Click to download full resolution via product page

Figure 1: Synthesis of p-Azidomethylphenyltrimethoxysilane.

Spectroscopic Characterization (Expected)
While specific, detailed spectra for p-Azidomethylphenyltrimethoxysilane are not readily

available in the public domain, its characteristic spectroscopic features can be predicted based

on its functional groups.

Table 2: Expected Spectroscopic Data for p-Azidomethylphenyltrimethoxysilane
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Technique Functional Group
Expected Chemical Shift /
Wavenumber

¹H NMR -O-CH₃ (Trimethoxysilane) 3.5 - 3.7 ppm (singlet, 9H)

-CH₂-N₃ (Azidomethyl) 4.3 - 4.5 ppm (singlet, 2H)

Aromatic protons 7.2 - 7.6 ppm (multiplet, 4H)

¹³C NMR -O-CH₃ ~50 ppm

-CH₂-N₃ ~54 ppm

Aromatic carbons 125 - 138 ppm

FT-IR Azide (N₃) stretch
Strong, sharp peak at ~2100

cm⁻¹

Si-O-C stretch
Strong peaks at 1190, 1080

cm⁻¹

C-H (aromatic) stretch ~3050 cm⁻¹

C-H (aliphatic) stretch ~2940, 2840 cm⁻¹

Applications in Surface Functionalization and
Bioconjugation
The primary utility of this compound is in creating azide-terminated surfaces on materials like

silica nanoparticles, glass slides, or silicon wafers. These surfaces are then ready for the

covalent attachment of alkyne-modified molecules via click chemistry. This two-step process is

highly efficient and specific, making it ideal for the immobilization of sensitive biomolecules in

drug delivery and diagnostic applications.

Experimental Protocol: Surface Functionalization of Silica Nanoparticles

This protocol is a representative procedure adapted from standard methods for silanization of

silica surfaces.

Materials:
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Silica nanoparticles (or other silica-based substrate)

p-Azidomethylphenyltrimethoxysilane

Anhydrous toluene or ethanol

Ammonium hydroxide (for ethanol-based method)

Procedure (Toluene-based, anhydrous):

Activate the silica surface by cleaning with piranha solution (a mixture of sulfuric acid and

hydrogen peroxide) or by oxygen plasma treatment. (Caution: Piranha solution is

extremely corrosive and reactive).

Thoroughly rinse the activated substrate with deionized water and dry in an oven at 110-

120°C for at least one hour.

In a moisture-free environment (e.g., a glovebox or under an inert atmosphere), prepare a

1-2% (v/v) solution of p-Azidomethylphenyltrimethoxysilane in anhydrous toluene.

Immerse the dried silica substrate in the silane solution.

Allow the reaction to proceed for 2-4 hours at room temperature or for 1 hour at 60°C with

gentle agitation.

Remove the substrate from the solution and rinse thoroughly with fresh toluene to remove

any unbound silane.

Cure the silanized surface by baking at 110°C for 30-60 minutes to promote covalent bond

formation.

The azide-functionalized silica is now ready for use.

Experimental Protocol: Bioconjugation via Copper-Catalyzed Azide-Alkyne Cycloaddition

(CuAAC)

Materials:
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Azide-functionalized silica nanoparticles

Alkyne-modified biomolecule (e.g., peptide, protein, DNA, or drug molecule)

Copper(II) sulfate (CuSO₄)

Sodium ascorbate

Tris(benzyltriazolylmethyl)amine (TBTA) or other copper-chelating ligand

Phosphate-buffered saline (PBS) or other suitable aqueous buffer

Procedure:

Disperse the azide-functionalized nanoparticles in the chosen buffer.

Add the alkyne-modified biomolecule to the nanoparticle dispersion.

In a separate tube, prepare the catalyst solution by mixing CuSO₄ and TBTA ligand in the

buffer.

Add the catalyst solution to the nanoparticle/biomolecule mixture.

Initiate the reaction by adding a fresh solution of sodium ascorbate.

Allow the reaction to proceed at room temperature for 1-4 hours with gentle mixing.

Purify the resulting bioconjugate by centrifugation and repeated washing with the buffer to

remove the catalyst and excess reactants.
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Step 1: Surface Functionalization

Step 2: Bioconjugation (Click Chemistry)
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in Aqueous Buffer
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(e.g., Drug, Peptide)

Bioconjugated Nanoparticle

Click to download full resolution via product page

Figure 2: Experimental workflow for surface functionalization and bioconjugation.

Role in Drug Development
The unique properties of p-Azidomethylphenyltrimethoxysilane position it as a valuable tool

in modern drug development, particularly in the creation of advanced drug delivery systems

and diagnostic platforms.

Targeted Drug Delivery: By functionalizing nanoparticles (e.g., silica, iron oxide) with this

silane, a versatile platform is created. Targeting ligands (peptides, antibodies) with alkyne
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handles can be "clicked" onto the nanoparticle surface, enabling the specific delivery of

therapeutic payloads to diseased cells or tissues.

Immobilization of Therapeutics: Small molecule drugs or biologics can be modified with an

alkyne group and subsequently immobilized onto a silane-treated surface, such as an

implantable medical device, to provide localized drug release.

Diagnostic Assays: The robust and specific nature of the silane-azide linkage followed by

click chemistry allows for the reliable immobilization of capture probes (e.g., antibodies, DNA

strands) onto the surface of biosensors, enhancing their sensitivity and stability.

Safety and Handling
p-Azidomethylphenyltrimethoxysilane requires careful handling due to its chemical reactivity

and potential hazards.

Table 3: Hazard and Safety Information for p-Azidomethylphenyltrimethoxysilane
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Hazard Category Description
Precautionary
Measures

Reference(s)

Skin Irritation Causes skin irritation.

Wear protective

gloves and clothing.

Wash hands

thoroughly after

handling.

[4][7]

Eye Damage
Causes serious eye

damage.

Wear chemical

goggles or a face

shield. Do not wear

contact lenses.

[4][7]

Reactivity

Reacts with water and

moisture, liberating

methanol. Contact

with strong acids may

form toxic hydrazoic

acid. May form

explosive azides with

certain metals (e.g.,

copper, lead, silver).

Store in a cool

(<30°C), dry, well-

ventilated place in a

tightly sealed

container. Store away

from incompatible

materials (acids,

oxidizers, metals,

moisture).

[4][7]

Respiratory
May cause irritation to

the respiratory tract.

Use in a well-

ventilated area or with

a NIOSH-certified

respirator.

[4][7]

First Aid Measures:[4][7]

Skin Contact: Wash with plenty of soap and water. If irritation occurs, seek medical attention.

Eye Contact: Immediately rinse with water for at least 15 minutes. Remove contact lenses if

present. Get immediate medical attention.

Inhalation: Move to fresh air. Seek medical attention if symptoms persist.

Ingestion: Do not induce vomiting. Seek medical attention.
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This document is intended for informational purposes for qualified individuals and should not be

used as a substitute for a comprehensive Safety Data Sheet (SDS) and institutional safety

protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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